(Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [(2Z)-2-[(4-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C25H19NO9/c1-31-21-11-15(12-22(32-2)24(21)33-3)25(28)34-17-8-9-18-19(13-17)35-20(23(18)27)10-14-4-6-16(7-5-14)26(29)30/h4-13H,1-3H3/b20-10-
• InChI Key: IOUMTFXKMIQJTO-JMIUGGIZSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)[N+](=O)[O-])O3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)[N+](=O)[O-])/O3
• Molecular Formula: C25H19NO9
• Molecular Weight: 477.4 g/mol

Description

(Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C25H19NO9 and its molecular weight is 477.425. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular and Antimicrobial Agents

Compounds related to (Z)-2-(4-nitrobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate have been investigated for their potential as antitubercular and antimicrobial agents. For instance, 4-thiazolidinone derivatives exhibited significant activity against various bacteria and fungi, including Mycobacterium tuberculosis (Samadhiya et al., 2014).

Alternative to Nitromethane in Organic Reactions

Nitro-functionalized imidazolium salts, which include compounds similar to the (Z)-2-(4-nitrobenzylidene) derivative, have been studied as alternatives to nitromethane in organic and catalytic reactions (Ren et al., 2011).

Nitrofuran Antibiotics Study

The broader family of nitrofuran antibiotics, to which this compound could be related, has been reviewed, especially focusing on their application and prohibition due to concerns about carcinogenicity (Vass et al., 2018).

Anticancer Activity

Derivatives of 4-nitrobenzylidene, such as (Z)-2-((5-(4-nitrobenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino) acids, have shown promising in vitro anticancer activities against various cancer cell lines, including breast cancer cell lines (Pansare et al., 2017).

Synthesis in Organic Chemistry Education

The synthesis of compounds like 4-(4-nitrobenzylidene)-2-phenyloxazol-5(4H)-one, a potent immunomodulator and tyrosinase inhibitor, is used as an experiment in organic chemistry education, demonstrating the educational application of similar compounds (Rodrigues et al., 2015).

Potential in Luminescent Probes and Dye Adsorption

A metal-organic framework study involving nitro-functionalized compounds showed potential applications as luminescent probes and in the selective adsorption of dyes, indicating its utility in material science (Guo et al., 2017).